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Compound of Interest

Compound Name:
1,3-Bis(4-

hydroxybutyl)tetramethyldisiloxane

Cat. No.: B1333160 Get Quote

Essential Safety and Handling Guide for 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane (CAS No. 5931-17-

9). Adherence to these procedures is vital for ensuring personal safety and maintaining a

secure research environment.

Hazard Summary
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is classified as causing serious eye irritation.

[1][2][3] It may also cause skin and respiratory tract irritation.[1][2][3] Exposure to high

temperatures or open flames can lead to the development of irritating fumes and organic acid

vapors.[1][3]

Hazard Classification:

GHS Signal Word: Warning[1][2][3]

Hazard Statement: H319 - Causes serious eye irritation.[1][2][3]

Potential Health Effects:
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Eye Contact: Causes serious eye irritation.[1][3]

Skin Contact: May cause skin irritation.[1][2][3]

Inhalation: May cause irritation to the respiratory tract, with potential symptoms including

coughing, headache, and nausea.[1][3][4]

Ingestion: No specific information available.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required equipment based on safety data sheet recommendations.

Protection Type Specification Rationale & Source

Eye Protection Chemical goggles.

To prevent serious eye

irritation. Contact lenses

should not be worn when

handling this chemical.[1]

Hand Protection
Neoprene or nitrile rubber

gloves.

To protect skin from potential

irritation.[1]

Respiratory Protection
NIOSH-certified organic vapor

respirator (black cartridge).

Required to prevent respiratory

tract irritation from vapors and

mists.[1][3][4]

Skin and Body Protection
Suitable protective clothing

(e.g., lab coat).
To prevent skin contact.[1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for safe laboratory

operations.

Handling Workflow Diagram
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The following diagram outlines the standard operating procedure for handling 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane from initial preparation to final disposal.

Workflow for Handling 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

Preparation Phase

Handling & Use Phase

Post-Handling & Disposal Phase

Contingency: Spill Response

1. Review SDS

2. Ensure Engineering Controls
(Fume Hood / Local Exhaust)

3. Don Required PPE

4. Obtain Chemical
(Store away from heat & incompatibles)

Proceed to Handling

5. Perform Experiment
(Avoid generating vapor/mist)

6. Wash Hands After Handling Evacuate Area

If Spill Occurs

7. Clean Up Workspace

Proceed to Cleanup

8. Segregate Waste

9. Dispose of Waste
(Incineration or via licensed company)

Don Full PPE

Contain Spill with Absorbent Material

Collect and Place in Waste Container
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Click to download full resolution via product page

Caption: Logical workflow for safe handling of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane.

Step-by-Step Operational Plan
1. Engineering Controls:

Always handle this chemical within a well-ventilated area.[1]

Use local exhaust ventilation or a chemical fume hood to prevent the accumulation of

vapors.[1][4]

Ensure that emergency eye wash fountains and safety showers are immediately accessible

in the vicinity of potential exposure.[1]

2. Safe Handling Practices:

Avoid all contact with eyes and skin.[1] Do not breathe vapors or mist.[1]

Wash hands and other exposed areas thoroughly with mild soap and water after handling

and before eating, drinking, or smoking.[1][2]

Wash contaminated clothing before reuse.[1][4]

3. Storage:

Keep the container tightly closed and stored in a sealed container.[1][3][4]

Store in a cool, well-ventilated area away from heat sources.[1][3][4]

Incompatible Materials: Avoid contact with acids, alcohols, oxidizing agents, and peroxides.

[1][3][4]

Emergency Procedures
1. First Aid Measures:
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Eye Contact: Immediately flush eyes with water for at least 15 minutes.[1] Remove contact

lenses if present and easy to do, and continue rinsing. Seek immediate medical attention.[1]

Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,

seek medical advice.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, seek medical advice.[1][2]

Ingestion: Never give anything by mouth to an unconscious person. Seek medical

advice/attention.[1]

2. Spill Response:

Evacuate unnecessary personnel from the area.[1][3]

Ensure the cleanup crew is equipped with the proper personal protective equipment.[1][3]

Clean up spills as soon as possible using an inert absorbent material.[1]

Collect the spilled material and absorbent into an appropriate container for disposal.[1]

Prevent the spill from entering sewers or public waters.[1][3]

Disposal Plan
Waste disposal must be conducted in accordance with all local, state, and national

regulations.[1][3][4]

The material may be incinerated by a licensed waste disposal company.[1][3][4]

Avoid releasing the chemical into the environment.[1][3][4]

Chemical and Physical Properties
The following table summarizes key quantitative data for 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane.
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Property Value Source

Molecular Formula C₁₂H₃₀O₃Si₂ [1][5]

Molecular Weight 278.54 g/mol [5]

Appearance Colorless clear liquid [6]

Density 0.93 g/mL [5]

Boiling Point 148-150 °C @ 2 mmHg [5]

Flash Point 110 °C [5]

Refractive Index 1.4526 @ 20°C [5]

Disclaimer: This guide is intended for informational purposes and is based on publicly available

safety data sheets. It is not a substitute for a comprehensive risk assessment. Always consult

the original Safety Data Sheet (SDS) before handling any chemical and adhere to all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1333160#personal-protective-equipment-for-
handling-1-3-bis-4-hydroxybutyl-tetramethyldisiloxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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